3-[(4-{[1-(4-ethoxyphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)methyl]benzoic acid

• IUPAC Name: 3-[[4-[(E)-[1-(4-ethoxyphenyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C27H22N2O7/c1-2-35-21-12-8-20(9-13-21)29-25(31)23(24(30)28-27(29)34)15-17-6-10-22(11-7-17)36-16-18-4-3-5-19(14-18)26(32)33/h3-15H,2,16H2,1H3,(H,32,33)(H,28,30,34)/b23-15+
• InChI Key: MKDKEOQAOFOPFG-HZHRSRAPSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC4=CC(=CC=C4)C(=O)O)C(=O)NC2=O
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OCC4=CC(=CC=C4)C(=O)O)/C(=O)NC2=O
• Molecular Formula: C27H22N2O7
• Molecular Weight: 486.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes, including condensation reactions and functional group transformations. For example, the synthesis and characterization of azo-benzoic acids involve spectroscopic techniques like NMR, UV-VIS, and IR to confirm structures, indicating a similar approach could be applied to the synthesis of the compound (Baul et al., 2009).

Molecular Structure Analysis

Molecular structures of related compounds are often confirmed using X-ray crystallography and density functional theory (DFT) calculations. For instance, the crystal structure of methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5,5-dimethyl hexahydro-1-pyrimidinyl)methyl]-5,5- dimethylhexahydro-1- pyrimidinyl}-1- diazenyl) benzoate was determined, showcasing the detailed molecular geometry and the importance of conjugations within the molecule (Moser, Bertolasi, & Vaughan, 2005).

Chemical Reactions and Properties

Benzoic acid derivatives undergo various chemical reactions, including acid-base dissociation and azo-hydrazone tautomerism, influenced by solvent composition and pH. These reactions highlight the reactive nature and versatility of compounds within this family (Baul et al., 2009).

Physical Properties Analysis

The physical properties of such compounds are determined using spectroscopic methods and solubility tests in different solvents, revealing insights into their stability, solubility, and interaction with light. The use of UV-VIS absorption spectra in various solvents is a common method for such analysis (Baul et al., 2009).

Chemical Properties Analysis

Chemical properties, including reactivity towards other chemicals and stability under various conditions, are crucial. For example, the reactivity of benzoic acid derivatives with metal centers affects both the photophysical properties of the metal and the ligands' conformation, as observed in triorganostannyl esters of aminobenzoic acids (Tzimopoulos et al., 2010).